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Compound of Interest

Compound Name:
2,4-Dihydroxy-3-

methylbenzaldehyde

Cat. No.: B052013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties,

specifically the melting and boiling points, of 2,4-Dihydroxy-3-methylbenzaldehyde. It

includes experimental protocols for the determination of these properties and for the synthesis

of the compound.

Core Data Presentation
The following table summarizes the available quantitative data for 2,4-Dihydroxy-3-
methylbenzaldehyde.

Property Value Conditions

Melting Point
Data not readily available in

cited literature.
N/A

Boiling Point 344.00 to 346.00 °C[1] At 760.00 mm Hg

Experimental Protocols
Synthesis of 2,4-Dihydroxy-3-methylbenzaldehyde
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A common method for the synthesis of 2,4-Dihydroxy-3-methylbenzaldehyde involves the

formylation of 2-methylresorcinol. The following protocol is a representative example.

Materials:

2-methylresorcinol

N,N-dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

Ethyl acetate

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

In a reaction vessel, N,N-dimethylformamide (6.2 mL, 80.65 mmol) is mixed with phosphorus

oxychloride (8.1 mL, 88.61 mmol).

To this mixture, 2-methylresorcinol (5.0 g, 40.3 mmol) and ethyl acetate (100 mL) are added.

The reaction mixture is stirred at room temperature for 2 hours.

Upon completion of the reaction, the solution is combined with ethyl acetate.

The organic phase is dried with anhydrous sodium sulfate and then filtered to remove the

desiccant.

The filtrate is concentrated under reduced pressure.

The final product, 3-methyl-2,4-dihydroxybenzaldehyde, is purified by silica gel column

chromatography, yielding approximately 4.9 g (79.9% yield).

Determination of Melting Point
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While a specific experimental melting point for 2,4-Dihydroxy-3-methylbenzaldehyde is not

readily available in the reviewed literature, the following is a general protocol for the

determination of the melting point of a solid organic compound.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

A small amount of the crystalline sample is finely ground using a mortar and pestle.

The open end of a capillary tube is pressed into the powdered sample, and the tube is

tapped gently to pack the solid into the sealed end. A sample height of 2-3 mm is typically

sufficient.

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

the thermometer bulb.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has transformed into a clear liquid is recorded as

the end of the melting range. For a pure compound, this range should be narrow (0.5-2 °C).

Determination of Boiling Point
The boiling point of a liquid organic compound can be determined using the capillary method.
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Apparatus:

Thiele tube or other heating bath

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heat source

Procedure:

A few milliliters of the liquid sample are placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube with the open

end submerged in the liquid.

The test tube is attached to a thermometer and immersed in a heating bath (e.g., a Thiele

tube filled with mineral oil).

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will

be expelled, seen as a slow stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid just begins to enter the capillary

tube is recorded as the boiling point of the substance.

Visualizations
The following diagram illustrates a generalized workflow for the synthesis of 2,4-Dihydroxy-3-
methylbenzaldehyde.
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Synthesis Workflow for 2,4-Dihydroxy-3-methylbenzaldehyde

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,4-dihydroxy-3-methyl benzaldehyde, 6248-20-0 [thegoodscentscompany.com]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2,4-
Dihydroxy-3-methylbenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052013#2-4-dihydroxy-3-methylbenzaldehyde-
melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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